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Compound of Interest

Compound Name: D-Galactose-5-d

Cat. No.: B1161183 Get Quote

Core Technical Overview
D-Galactose (C₆H₁₂O₆) is a reducing monosaccharide utilized extensively in metabolic studies,

protein formulation, and as a carbon source in cell culture (e.g., S. cerevisiae GAL induction).

[1][2][3][4] While generally recognized as safe (GRAS), its chemical behavior in experimental

settings—specifically regarding hygroscopicity, thermal instability, and reducing potential—

requires precise handling to maintain experimental integrity.[1]

This guide replaces generic safety sheets with actionable, field-proven protocols for

researchers requiring high-purity outcomes.

Module A: Storage & Stability (The "Shelf Life"
Protocol)[1]
The Challenge: D-Galactose is hygroscopic. Improper storage leads to "caking" (clumping),

which alters weighing accuracy and introduces hydrolysis risks due to localized moisture

pockets.

Best Practice Protocol
Environment: Store at Room Temperature (15–25°C). Do not refrigerate solids unless

explicitly specified by the manufacturer, as condensation upon opening cold bottles

introduces moisture.
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Container Integrity: Use high-density polyethylene (HDPE) or amber glass containers with

desiccant packs.

Secondary Containment: For long-term storage of opened containers, place the primary

bottle inside a desiccator cabinet or a vacuum-sealed bag.

Key Metric:

Parameter Specification Impact of Deviation

Hygroscopicity Moderate
Caking; inaccurate
molarity calculations.

Oxidation Risk Low (Solid) Stable if kept dry.[1]

| Shelf Life | 2–3 Years | Degradation leads to yellowing (furfural formation).[1] |

Module B: Solubilization & Preparation (The
"Solution" Protocol)[1]
The Challenge: Users often report slow dissolution or "cloudiness" at high concentrations. D-

Galactose has a solubility limit of approx. 650–680 g/L at 25°C [1][2].[5]

Standard Operating Procedure: 1.0 M Stock Solution
(100 mL)
Target Concentration: 180.16 g/L

Weighing: Weigh 18.02 g of D-Galactose.

Initial Dissolution: Add approx. 70 mL of endotoxin-free, deionized water (18.2 MΩ·cm).

Agitation: Place on a magnetic stirrer.

Pro-Tip: If the solution remains cloudy after 10 minutes, gently heat to 35°C. Do not

exceed 50°C to prevent premature caramelization.
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Volume Adjustment: Once fully dissolved and clear, adjust final volume to 100 mL.

pH Check: Verify pH is neutral (6.0–7.0). Galactose is a reducing sugar; alkaline conditions

accelerate degradation (Lobry de Bruyn–Van Ekenstein transformation).[1]

Module C: Sterilization & Integrity (The "Purity"
Protocol)[1]
The Challenge: The most common failure mode is autoclaving D-Galactose with amino acids,

resulting in the Maillard reaction (browning) and the formation of Advanced Glycation End-

products (AGEs) which are toxic to cell cultures [3][4].[1]

Decision Matrix: Sterilization Method
Method A: Membrane Filtration (Recommended for Cell Culture)[1]

Filter Type: 0.22 µm PES (Polyethersulfone) or PVDF.[1][6]

Why: Preserves chemical structure; eliminates caramelization risk.[1]

Throughput: High flow rate; low protein binding.[1][6][7]

Method B: Autoclaving (Only for Microbial Media)[1]

Condition: 121°C, 15 psi, 15-20 mins.

Critical Rule: Autoclave D-Galactose separately from complex media (peptone, yeast

extract).[1] Add aseptically after cooling.

Visualization: Preparation & Sterilization Workflow

Raw D-Galactose
(Solid)

Dissolve in Water
(Max 50°C) Application Check

0.22 µm Filtration
(PES/PVDF)

Mammalian Cells
/Protein Prep

Autoclave
(121°C)

Robust Bacteria
/Yeast

Cell Culture Grade
(AGE-free)

Microbial Grade
(Potential Caramelization)

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1327034.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1327034.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1327034.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1327034.htm
https://permegear.com/wp-content/uploads/2019/09/35_v_filtration_products_information.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1327034.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1327034.htm
https://permegear.com/wp-content/uploads/2019/09/35_v_filtration_products_information.pdf
https://sitefiles.camlab.co.uk/Whatman_Guide_to_Laboratory_Filtration.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1327034.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1327034.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Figure 1. Decision logic for sterilization. Filtration is prioritized to prevent thermal

degradation and Maillard reaction byproducts.

Module D: Disposal & Environmental Safety[1][4]
The Challenge: While biodegradable, D-Galactose has a high Biochemical Oxygen Demand

(BOD).[1] Dumping large quantities down the drain depletes oxygen in local water systems,

violating environmental permits [5].

Disposal Guidelines
Quantity Disposal Method Rationale

< 500 mL (Solutions) Sanitary Sewer (Diluted)
Biodegradable; acceptable

load for municipal treatment.[1]

> 500 mL or High Conc. Chemical Waste Stream

High BOD load; prevents

bacterial blooms in

wastewater.[1]

Solids (Spilled) Solid Waste Container

Prevent dust generation; do

not wash down drain to avoid

clogs.[1]

Visualization: Disposal Decision Tree
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Caption: Figure 2. Environmental impact assessment for disposal. High BOD loads must be

diverted from sanitary sewers.

Troubleshooting & FAQs
Q1: My autoclaved media turned brown. Can I still use it?

Analysis: This is the Maillard reaction (sugar-amine browning).[1][8]

Verdict:No. The presence of furosine and other AGEs can inhibit cell growth and alter

metabolic data.

Correction: Discard. Next time, autoclave the sugar solution separately from the amino

acids/peptones and mix after cooling, or use filter sterilization [3][6].
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Q2: The D-Galactose powder has formed hard clumps. Is it degraded?

Analysis: This indicates moisture absorption (hygroscopicity).[1]

Verdict: Likely chemically safe, but weighing will be inaccurate due to water weight.

Correction: If precise molarity is required, discard. For rough qualitative work, you may use it,

but drying in a vacuum oven at 40°C can help reduce water content.

Q3: Can I store 1M Galactose stock at 4°C?

Analysis: Yes, but precipitation may occur.

Verdict:Acceptable. If crystals form, warm to 37°C and vortex before use. Ensure the cap is

tight to prevent condensation inside the bottle.

Q4: Is D-Galactose compatible with strong oxidizing agents?

Analysis: No. It is a reducing sugar.[2][8]

Verdict:Dangerous. Contact with strong oxidizers (e.g., permanganates, nitrates) can cause

vigorous reactions or fire [5].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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